N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide

• IUPAC Name: N-benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide
• InChI: InChI=1S/C17H14FN3O3/c1-12-9-14(18)10-15(16(12)21(23)24)17(22)20(8-7-19)11-13-5-3-2-4-6-13/h2-6,9-10H,8,11H2,1H3
• InChI Key: JLCYKARYMNZBRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1[N+](=O)[O-])C(=O)N(CC#N)CC2=CC=CC=C2)F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide, also known as BCMFN, is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Imaging and Diagnostics

N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide and its derivatives show potential in the field of imaging and diagnostics. Compounds with similar structures have been synthesized and evaluated for their affinity to σ receptors. For example, N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide exhibited high affinity and selectivity to σ receptors, making it a candidate for PET imaging ligands. Such compounds are synthesized through nucleophilic substitution reactions, indicating a potential pathway for creating imaging agents using N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide as a precursor or derivative (Shiue et al., 1997).

Catalysis and Organic Synthesis

N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide could play a role in catalysis and organic synthesis, inspired by related fluorobenzamide compounds. In a study, iron-catalyzed, amide-directed fluorination of benzylic and other C-H bonds was achieved using N-fluoro-2-methylbenzamides, suggesting that similar fluorinated benzamides, like N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide, could be utilized in mild and selective C-H bond fluorination reactions, expanding the toolkit for organic synthesis (Groendyke et al., 2016).

Antimicrobial and Antitumor Activity

Compounds with structural similarities to N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide have shown promising antimicrobial and antitumor activities. Nitrobenzamide derivatives, for instance, have been synthesized and demonstrated significant in vitro antitubercular activity. Such findings suggest potential antimicrobial or antitumor applications for N-Benzyl-N-(cyanomethyl)-5-fluoro-3-methyl-2-nitrobenzamide derivatives, warranting further exploration in this direction (Wang et al., 2019).